Cas no 2098091-48-4 (6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098091-48-4
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 5725741
• PubChem ID: 121214878
• Update Time: 2025-06-22

6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-cyclohexyl-1-propan-2-ylimidazo[1,2-b]pyrazole
• F2198-7619
• 2098091-48-4
• 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole
• AKOS026725456

• Inchi： 1S/C14H21N3/c1-11(2)16-8-9-17-14(16)10-13(15-17)12-6-4-3-5-7-12/h8-12H,3-7H2,1-2H3
• InChI Key： XOOIJMDMHXZGTP-UHFFFAOYSA-N
• SMILES： N12C=CN(C(C)C)C1=CC(C1CCCCC1)=N2

Computed Properties

• Exact Mass: 231.173547683g/mol
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.2Ų

Additional information on 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole

Introduction to 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-48-4)

6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-48-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrazole class, a scaffold that has been extensively explored for its pharmacological relevance. The presence of both cyclohexyl and isopropyl substituents in its molecular structure contributes to its distinct chemical and biological characteristics, making it a promising candidate for further investigation.

The imidazo[1,2-b]pyrazole core is a fused bicyclic system consisting of an imidazole ring and a pyrazole ring. This particular arrangement imparts a high degree of flexibility and reactivity to the molecule, which can be exploited for designing drugs with specific target interactions. The cyclohexyl group at the 6-position introduces steric bulk, which can influence both the solubility and binding affinity of the compound. On the other hand, the isopropyl group at the 1-position adds another layer of conformational diversity, potentially affecting how the molecule interacts with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Imidazopyrazoles have emerged as a particularly interesting class due to their ability to modulate various biological pathways. For instance, studies have shown that compounds within this scaffold can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of rings and substituents in 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole suggests that it may possess similar bioactivities, although further research is needed to fully elucidate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole make it amenable to modifications that could enhance its potency and selectivity. Researchers have been employing computational methods such as molecular docking and virtual screening to identify promising derivatives. These approaches have already led to the discovery of several imidazopyrazole-based compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the cyclohexyl and isopropyl groups. Advances in synthetic methodologies have enabled chemists to produce complex heterocyclic compounds more efficiently, which has accelerated the pace of drug discovery.

From a biological perspective, the imidazo[1,2-b]pyrazole scaffold has demonstrated binding affinity for several enzymes and receptors involved in disease pathways. For example, some derivatives have been found to inhibit kinases and phosphodiesterases, which are key targets in cancer therapy. The structural features of 6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole, particularly the presence of bulky substituents, may confer unique interactions with biological targets that could be exploited for therapeutic benefit.

In conclusion,6-cyclohexyl-1-isopropyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-48-4) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features and predicted bioactivities make it a valuable scaffold for further investigation. As research in heterocyclic chemistry continues to evolve,imidazopyrazoles like this one are likely to play a significant role in the development of new therapeutic agents.